1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride
Description
1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride, also known as AZP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. AZP is a beta-adrenergic receptor antagonist, which means that it has the ability to block the effects of adrenaline and other stress hormones in the body.
Scientific Research Applications
Chemical Synthesis and Polymer Applications
Research into monomers for adhesive polymers has shown advancements in the synthesis and characterization of novel monomers. For example, 1,3-Bis(methacrylamido)propane-2-yl dihydrogen phosphate was synthesized and investigated for its adhesive properties, hydrolytic stability, and biocompatibility, showcasing its potential in dental and other biomedical applications (Moszner et al., 2006).
Pharmacological Research
In the field of pharmacological research, certain azepine derivatives have been synthesized and evaluated for their potential as inhibitors of norepinephrine reuptake. These studies are crucial for developing new therapeutic agents targeting neurological disorders (Schou et al., 2006).
Antimicrobial and Antioxidant Activities
Research on (3-alkoxymethyl-4-hydroxyphenyl)propan-1-ones and related compounds demonstrates their synthesis and evaluation for antimicrobial and antioxidant activities. These studies contribute to the discovery of new compounds with potential applications in fighting infections and oxidative stress (Čižmáriková et al., 2020).
Material Science and Photophysics
Investigations into the formation and dissociation of intra-intermolecular hydrogen-bonded solute-solvent complexes provide insights into chemical interactions that are fundamental to understanding solvent effects in chemistry and material science (Zheng et al., 2006).
properties
IUPAC Name |
1-(azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25NO3.ClH/c1-19-15-8-4-5-9-16(15)20-13-14(18)12-17-10-6-2-3-7-11-17;/h4-5,8-9,14,18H,2-3,6-7,10-13H2,1H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LVJXTWCAJCNGJJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1OCC(CN2CCCCCC2)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.83 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Azepan-1-yl)-3-(2-methoxyphenoxy)propan-2-ol hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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